N-benzyl-2-(1-isopropyl-3-oxo-2-piperazinyl)-N-(2-phenylethyl)acetamide

• IUPAC Name: N-benzyl-2-(3-oxo-1-propan-2-ylpiperazin-2-yl)-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C24H31N3O2/c1-19(2)27-16-14-25-24(29)22(27)17-23(28)26(18-21-11-7-4-8-12-21)15-13-20-9-5-3-6-10-20/h3-12,19,22H,13-18H2,1-2H3,(H,25,29)
• InChI Key: BORJYPJJAFGWRY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCNC(=O)C1CC(=O)N(CCC2=CC=CC=C2)CC3=CC=CC=C3
• Molecular Formula: C24H31N3O2
• Molecular Weight: 393.5 g/mol

Description

N-benzyl-2-(1-isopropyl-3-oxo-2-piperazinyl)-N-(2-phenylethyl)acetamide is a chemical compound that belongs to the class of piperazine derivatives. This compound has been extensively studied for its potential applications in various fields of science, including medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of N-benzyl-2-(1-isopropyl-3-oxo-2-piperazinyl)-N-(2-phenylethyl)acetamide is not fully understood. However, it is believed to act as a modulator of neurotransmitter receptors, including the dopamine and serotonin receptors. It may also act as a ligand for various proteins and enzymes, including the adenosine receptor and the acetylcholinesterase enzyme.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-benzyl-2-(1-isopropyl-3-oxo-2-piperazinyl)-N-(2-phenylethyl)acetamide are not fully understood. However, it is believed to have potential as a drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. It may also have potential as a modulator of neurotransmitter receptors, including the dopamine and serotonin receptors.

Advantages and Limitations for Lab Experiments

The advantages of N-benzyl-2-(1-isopropyl-3-oxo-2-piperazinyl)-N-(2-phenylethyl)acetamide for lab experiments include its potential as a drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. It may also have potential as a modulator of neurotransmitter receptors, including the dopamine and serotonin receptors. The limitations of this compound for lab experiments include its complex synthesis method and the limited understanding of its mechanism of action.

Future Directions

There are several future directions for the study of N-benzyl-2-(1-isopropyl-3-oxo-2-piperazinyl)-N-(2-phenylethyl)acetamide. These include:
1. Further investigation of its potential as a drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.
2. Further investigation of its potential as a modulator of neurotransmitter receptors, including the dopamine and serotonin receptors.
3. Further investigation of its potential as a ligand for various proteins and enzymes, including the adenosine receptor and the acetylcholinesterase enzyme.
4. Investigation of its potential as a tool for studying the mechanisms of various diseases and disorders.
5. Investigation of its potential as a tool for studying the structure and function of various proteins and enzymes.
In conclusion, N-benzyl-2-(1-isopropyl-3-oxo-2-piperazinyl)-N-(2-phenylethyl)acetamide is a chemical compound that has potential applications in various fields of science, including medicinal chemistry, pharmacology, and biochemistry. Its synthesis method is complex, and its mechanism of action is not fully understood. However, it has potential as a drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. It may also have potential as a modulator of neurotransmitter receptors, including the dopamine and serotonin receptors, and as a ligand for various proteins and enzymes, including the adenosine receptor and the acetylcholinesterase enzyme. There are several future directions for the study of this compound, including further investigation of its potential as a drug candidate and as a tool for studying the mechanisms of various diseases and disorders.

Synthesis Methods

The synthesis of N-benzyl-2-(1-isopropyl-3-oxo-2-piperazinyl)-N-(2-phenylethyl)acetamide involves the reaction of 1-isopropyl-3-oxo-2-piperazinecarboxylic acid with benzylamine and 2-phenylethylamine in the presence of acetic anhydride. The reaction is carried out under reflux conditions for several hours, and the resulting product is purified by recrystallization.

Scientific Research Applications

N-benzyl-2-(1-isopropyl-3-oxo-2-piperazinyl)-N-(2-phenylethyl)acetamide has been studied extensively for its potential applications in various fields of science. In medicinal chemistry, this compound has been investigated for its potential as a drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In pharmacology, this compound has been studied for its potential as a modulator of neurotransmitter receptors, including the dopamine and serotonin receptors. In biochemistry, this compound has been investigated for its potential as a ligand for various proteins and enzymes, including the adenosine receptor and the acetylcholinesterase enzyme.